Phenylpropiolic acid Phenylpropiolic acid Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It is functionally related to a propynoic acid.
Brand Name: Vulcanchem
CAS No.: 637-44-5
VCID: VC21074348
InChI: InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11)
SMILES: C1=CC=C(C=C1)C#CC(=O)O
Molecular Formula: C9H6O2
Molecular Weight: 146.14 g/mol

Phenylpropiolic acid

CAS No.: 637-44-5

Cat. No.: VC21074348

Molecular Formula: C9H6O2

Molecular Weight: 146.14 g/mol

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Phenylpropiolic acid - 637-44-5

Specification

Description Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It is functionally related to a propynoic acid.
CAS No. 637-44-5
Molecular Formula C9H6O2
Molecular Weight 146.14 g/mol
IUPAC Name 3-phenylprop-2-ynoic acid
Standard InChI InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11)
Standard InChI Key XNERWVPQCYSMLC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C#CC(=O)O
Canonical SMILES C1=CC=C(C=C1)C#CC(=O)O
Melting Point 136 - 139 °C

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